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Introduction

VUAAL (N-(4-Ethylphenyl)-2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)
is a synthetic small molecule that acts as a potent allosteric agonist of the insect odorant
receptor co-receptor (Orco).[1][2] The Orco protein is a highly conserved ion channel that forms
a heteromeric complex with conventional odorant receptors (ORs) and is essential for olfaction
in most insect species.[3][4] By directly and persistently activating the Orco channel, VUAA1
effectively hijacks the insect's sense of smell, leading to sensory overload and potent
behavioral disruption.[1][3] This unique mode of action makes VUAA1 and its analogs valuable
research tools and potential active ingredients for novel vector control strategies aimed at
disrupting host-seeking, mating, and oviposition behaviors.

These application notes provide an overview of the practical uses of VUAAL in a research
context, complete with quantitative data and detailed experimental protocols for key assays.

Mechanism of Action: Orco Agonism

VUAAZ1's primary molecular target is the Orco ion channel. Unlike conventional odorants that
bind to specific ORs, VUAAL binds to a distinct allosteric site on the Orco protein itself. This
binding forces the channel to open, leading to a constant influx of cations and depolarization of
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the olfactory sensory neuron. This sustained activation occurs even in the absence of a
conventional OR, demonstrating that the Orco subunit can form a functional ion channel on its
own.[3][4] The result is a powerful and persistent activation of the olfactory system, which
insects perceive as an overwhelming and repellent stimulus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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